Cas no 111669-26-2 (1-Piperazinecarboxylicacid, 4-[3-(ethylamino)-2-pyridinyl]-, 1,1-dimethylethyl ester)

• Product name: 1-Piperazinecarboxylicacid, 4-[3-(ethylamino)-2-pyridinyl]-, 1,1-dimethylethyl ester
• CAS No: 111669-26-2
• MF: C₁₆H₂₆N₄O₂
• MW: 306.403243541718
• CID: 136665
• PubChem ID: 53426248

1-Piperazinecarboxylicacid, 4-[3-(ethylamino)-2-pyridinyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylicacid, 4-[3-(ethylamino)-2-pyridinyl]-, 1,1-dimethylethyl ester
• 4-(3-ETHYLAMINO-PYRIDIN-2-YL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• 4-(3-ethylaminopyridin-2-yl)piperazine-1-carboxylic acid tert-butyl ester
• tert-butyl 4-[3-(ethylamino)pyridin-2-yl]piperazine-1-carboxylate
• SCHEMBL3330474
• DTXSID30699143
• MLMFCRUWVHXHIL-UHFFFAOYSA-N
• 1-Piperazinecarboxylicacid,4-[3-(ethylamino)-2-pyridinyl]-,1,1-dimethylethyl ester
• AKOS015911521
• 111669-26-2

• Inchi： InChI=1S/C16H26N4O2/c1-5-17-13-7-6-8-18-14(13)19-9-11-20(12-10-19)15(21)22-16(2,3)4/h6-8,17H,5,9-12H2,1-4H3
• InChI Key： MLMFCRUWVHXHIL-UHFFFAOYSA-N
• SMILES： CCNC1C=CC=NC=1N1CCN(C(OC(C)(C)C)=O)CC1

Computed Properties

• Exact Mass: 306.20600
• Monoisotopic Mass: 306.206
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.7A^2
• XLogP3: 2.3

Experimental Properties

• PSA: 57.70000
• LogP: 2.64640